BENGHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of 2,6-
Dimethylhydroquinone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Dimethylhydroquinone

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dimethylhydroquinone (DMHQ), also known as 2,6-dimethylbenzene-1,4-diol, is an
organic compound belonging to the hydroquinone family.[1][2] Its structure consists of a
benzene ring substituted with two hydroxyl groups at positions 1 and 4, and two methyl groups
at positions 2 and 6. This compound and its derivatives are of significant interest in various
fields, including pharmaceuticals, polymer chemistry, and materials science, primarily due to
their antioxidant properties.[3][4][5] 2,6-Dimethylhydroquinone serves as a versatile
intermediate in the synthesis of more complex molecules, including dyes and antioxidants.[5]
This technical guide provides a comprehensive overview of the physical and chemical
properties of 2,6-Dimethylhydroquinone, detailed experimental protocols for their
determination, and a discussion of its chemical reactivity.

Physical Properties

The physical characteristics of 2,6-Dimethylhydroquinone have been determined through
various analytical techniques. It typically appears as a white to light yellow or light red
crystalline solid.[3][6] A summary of its key physical properties is presented in the tables below.
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L and TI lvnami :

Property Value Source(s)

White to Light yellow to Light
Appearance [6]
red powder to crystal

Molecular Formula CsH1002 [1107118]
Molecular Weight 138.16 g/mol [1]
Melting Point 149 - 154 °C [L110719]
Boiling Point 284.6 °C at 760 mmHg 31718191
Density 1.162 g/cm3 [B1[7119]
Flash Point 141.1°C [31[7]
Vapor Pressure 0.00172 mmHg at 25°C [31[7]
Refractive Index 1.582 [31[7]

Solubility and Partitioning

Property Value Conditions Source(s)
Water Solubility 4.535 x 10* mg/L @ 25 °C (estimated) [2][3][10]
Solubility Soluble in Methanol [6][7]

LogP 1.00-1.71 [11[31[7]

Chemical Properties

The chemical behavior of 2,6-Dimethylhydroquinone is largely dictated by the two hydroxyl
groups on the aromatic ring, which are susceptible to oxidation.

Acidity
Property Value Conditions Source(s)
pKa 10.92 +0.23 Predicted [31[6]1[7]
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Spectroscopic Data

'H NMR (400 MHz, DMSO-

do) 0 (ppm) Intensity
-CHs 2.08 1000.00
Ar-H 6.32 198.00
Ar-H 6.33 259.00
-OH 7.39 220.00
-OH 8.43 305.00
Source:[1]

13C NMR (100.40 MHz, .
DMSO-de) 0 (ppm) Intensity
-CHs 16.66 1000.00
Ar-C 114.44 902.00
Ar-C 125.40 801.00
Ar-C-OH 145.33 393.00
Ar-C-OH 149.65 431.00
Source:[1]

Experimental Protocols

The following sections detail the standard methodologies for determining the key
physicochemical properties of 2,6-Dimethylhydroquinone.

Melting Point Determination

The melting point of 2,6-Dimethylhydroquinone can be determined using the capillary method
with a calibrated melting point apparatus.
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o A small amount of finely powdered, dry 2,6-Dimethylhydroquinone is packed into a
capillary tube to a height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.
e The sample is heated at a rate of 10-20 °C/min initially.

e The heating rate is reduced to 1-2 °C/min when the temperature is within 15-20 °C of the
expected melting point (149-154 °C).

o The temperature at which the first liquid appears and the temperature at which the entire
sample becomes a clear liquid are recorded as the melting point range.

Solubility Determination (Gravimetric Method)

This protocol is adapted from methodologies used for determining the solubility of
hydroquinone in various solvents.[11]

e An excess amount of 2,6-Dimethylhydroquinone is added to a known volume of the
solvent (e.g., water, methanol) in a jacketed glass flask maintained at a constant temperature
(e.g., 25 °C) by a circulating water bath.[11]

e The solution is continuously stirred with a magnetic stirrer for a sufficient time to ensure
equilibrium is reached.[11]

« Stirring is stopped, and the solution is allowed to stand, permitting the undissolved solid to
settle.[11]

e A known volume of the clear supernatant is carefully withdrawn using a pre-heated pipette
and transferred to a pre-weighed container.

e The solvent is evaporated from the container under reduced pressure or gentle heating.

e The container with the dried solute is weighed again. The mass of the dissolved 2,6-
Dimethylhydroquinone is calculated by difference.

e Solubility is then expressed in terms of mass per volume (e.g., mg/L).
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Nuclear Magnetic Resonance (NMR) Spectroscopy

o Approximately 5-10 mg of 2,6-Dimethylhydroquinone is dissolved in about 0.6-0.7 mL of a
deuterated solvent (e.g., DMSO-ds) in an NMR tube.[1]

e The tube is capped and shaken gently to ensure the sample is fully dissolved.

e The NMR tube is placed in the NMR spectrometer (e.g., a 400 MHz instrument).

e 1H and 3C NMR spectra are acquired according to standard instrument parameters. The
solvent peak is used as a reference for chemical shifts.

Chemical Reactivity and Mechanisms
Antioxidant Activity

2,6-Dimethylhydroquinone is recognized for its antioxidant properties.[3][4] The primary
mechanism of action involves the donation of hydrogen atoms from its hydroxyl groups to
neutralize free radicals.[3] This process interrupts the chain reactions of oxidation, thereby
preventing or delaying the degradation of other substances.[3] The resulting 2,6-
dimethylhydroquinone radical is relatively stable due to resonance delocalization, which
makes the parent compound an effective radical scavenger.

Free Radical He acceptance Neutralized Molecule
(Re) (RH)

2,6-Dimethylhydroquinona He donation DMHQ Semiquinone
(DMHQ) J Radical

Reactants Products

[2,6-Dimethylhydroquinonej»mb[2,6-Dimethyl-p-benzoquinona
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Oxidation (e.g., Oz, catalyst)

(2,6-Dimethyl-p-benzoquinona

Hydrogenation (e.g., Hz, Raney Ni)

2,6-Dimethylhydroquinone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1220660#physical-and-chemical-properties-of-2-6-
dimethylhydroquinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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